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Compound of Interest

Compound Name: BRD4884

Cat. No.: B606349 Get Quote

Application Notes and Protocols for BRD4884
For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidance on the proper dissolution, storage, and handling

of BRD4884, a potent and selective inhibitor of Histone Deacetylase 1 (HDAC1) and HDAC2,

for use in experimental settings.

Introduction to BRD4884
BRD4884 is a small molecule inhibitor that selectively targets class I histone deacetylases,

particularly HDAC1 and HDAC2, with significantly less activity against HDAC3.[1][2][3] It is a

valuable research tool for studying the roles of HDAC1/2 in epigenetic regulation, gene

expression, and their implications in various disease models, especially neurological disorders.

[2][4] BRD4884 is brain-penetrant, making it suitable for both in vitro and in vivo studies

investigating cognitive function and neurodegeneration.[3][4][5] Its mechanism of action

involves preventing the removal of acetyl groups from histones, which leads to a more open

chromatin structure and activation of gene transcription.[6]

Table 1: Chemical and Physical Properties of BRD4884
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Property Value Reference

CAS Number 1404559-91-6 [1][2][5]

Molecular Formula C₁₈H₁₉FN₂O₂ [1][5]

Molecular Weight 314.35 g/mol [1][2]

Purity ≥98% [5]

Appearance Crystalline solid [5]

Solubility and Preparation of Stock Solutions
Proper dissolution is critical for ensuring the accuracy and reproducibility of experimental

results. BRD4884 is soluble in several organic solvents but has limited solubility in aqueous

solutions.

Table 2: Solubility Data for BRD4884

Solvent Concentration Reference

DMSO ~30 mg/mL [5]

DMF ~30 mg/mL [5]

Ethanol ~2 mg/mL [5]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [5]

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the most common solvent for BRD4884.

Materials:

BRD4884 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile, amber, or foil-wrapped polypropylene vials

Calibrated analytical balance and weighing paper

Vortex mixer and/or sonicator

Procedure:

Pre-weighing Preparation: Allow the vial of BRD4884 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of

BRD4884 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.14

mg of BRD4884 (Molecular Weight = 314.35 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.001 L x 0.010 mol/L x 314.35 g/mol x 1000 = 3.1435 mg

Dissolution: Add the weighed BRD4884 powder to a sterile vial. Add the calculated volume of

DMSO. For the example above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

dissolution is slow, gentle warming (to 37°C) or brief sonication can be applied to facilitate

dissolution.[2] Visually inspect the solution against a light source to ensure no particulates

are visible.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile polypropylene

vials.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store immediately as recommended in Section 3.

Storage and Stability
Correct storage is essential to maintain the potency and integrity of BRD4884 over time.
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Table 3: Storage and Stability Recommendations

Form
Storage
Temperature

Duration
Recommendati
ons

Reference

Lyophilized

Powder
-20°C Up to 3 years

Keep in a dry

(desiccated),

dark

environment.

[1][2][5]

Stock Solution

(in DMSO)
-20°C Up to 1 month

For short-term

storage.
[1][6]

Stock Solution

(in DMSO)
-80°C Up to 1 year

Recommended

for long-term

storage to

ensure stability.

[2]

Key Handling Guidelines:

Avoid Freeze-Thaw Cycles: Aliquoting stock solutions is highly recommended to prevent

degradation.[1]

Protect from Light: Store both powder and solutions in the dark or in amber vials to prevent

photodegradation.[6]

Working Solutions: Prepare fresh working solutions for experiments by diluting the stock

solution in the appropriate cell culture medium or buffer immediately before use. Note that

BRD4884 has limited solubility in aqueous media.

Mechanism of Action and Experimental Workflow
Mechanism of Action: HDAC Inhibition

BRD4884 functions by inhibiting HDAC1 and HDAC2. In a normal state, HDACs remove acetyl

groups from lysine residues on histone tails, causing the chromatin to condense. This "closed"

chromatin structure restricts the access of transcription factors to DNA, leading to gene

silencing. By inhibiting HDACs, BRD4884 allows histone acetyltransferases (HATs) to maintain
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an acetylated state (hyperacetylation). This results in a relaxed, "open" chromatin structure,

facilitating gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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